Cas no 2877633-14-0 (1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane)

1-(5,6-Dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane is a diazepane-based compound featuring a substituted pyrimidine moiety and a methanesulfonyl group. Its structural design confers potential advantages in medicinal chemistry, particularly in modulating biological targets due to the synergistic effects of the diazepane core and the electron-withdrawing sulfonyl group. The dimethylpyrimidine substituent enhances binding affinity and selectivity, making it a promising scaffold for drug discovery applications. The compound’s stability and solubility profile further support its utility in pharmacokinetic optimization. This molecule is of interest for researchers exploring novel therapeutic agents, particularly in central nervous system (CNS) or enzyme inhibition studies.
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane structure
2877633-14-0 structure
Product Name:1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
CAS No:2877633-14-0
MF:C12H20N4O2S
MW:284.377800941467
CID:5330284
PubChem ID:165435354
Update Time:2025-10-18

1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
    • F6743-8956
    • AKOS040862090
    • 2877633-14-0
    • 1-(5,6-Dimethyl-4-pyrimidinyl)hexahydro-4-(methylsulfonyl)-1H-1,4-diazepine
    • Inchi: 1S/C12H20N4O2S/c1-10-11(2)13-9-14-12(10)15-5-4-6-16(8-7-15)19(3,17)18/h9H,4-8H2,1-3H3
    • InChI Key: MAQCGGQRZHUZHS-UHFFFAOYSA-N
    • SMILES: N1(C2C(C)=C(C)N=CN=2)CCCN(S(C)(=O)=O)CC1

Computed Properties

  • Exact Mass: 284.13069707g/mol
  • Monoisotopic Mass: 284.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 479.5±55.0 °C(Predicted)
  • pka: 8.54±0.37(Predicted)

1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6743-8956-2μmol
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6743-8956-5μmol
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6743-8956-10μmol
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6743-8956-20μmol
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6743-8956-1mg
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
1mg
$81.0 2023-09-07
Life Chemicals
F6743-8956-2mg
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
2mg
$88.5 2023-09-07
Life Chemicals
F6743-8956-3mg
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
3mg
$94.5 2023-09-07
Life Chemicals
F6743-8956-4mg
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
4mg
$99.0 2023-09-07
Life Chemicals
F6743-8956-5mg
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
5mg
$103.5 2023-09-07
Life Chemicals
F6743-8956-10mg
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
2877633-14-0
10mg
$118.5 2023-09-07

Additional information on 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane

Research Brief on 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-14-0)

1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-14-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique diazepane core and dimethylpyrimidinyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, making it a subject of intense research interest.

The synthesis of 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane involves a multi-step process that includes the formation of the diazepane ring followed by the introduction of the methanesulfonyl and dimethylpyrimidinyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, such as the sulfonyl group and the pyrimidine ring, are believed to contribute to its high binding affinity and selectivity toward specific biological targets.

In terms of biological activity, preliminary studies have demonstrated that 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane exhibits potent inhibitory effects on certain kinases and G protein-coupled receptors (GPCRs). These findings suggest its potential utility in the treatment of cancers and inflammatory diseases. For instance, in vitro assays have shown that the compound effectively suppresses the proliferation of cancer cell lines by targeting key signaling pathways. Additionally, its ability to modulate GPCR activity opens new avenues for the development of therapeutics for neurological disorders.

Pharmacokinetic studies have revealed that 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane possesses favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics make it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies to ensure its safety and efficacy in clinical settings.

In conclusion, 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and biological activity profile position it as a valuable tool for probing biological mechanisms and a potential lead compound for drug discovery. Ongoing research aims to optimize its properties and explore its full therapeutic potential, paving the way for future clinical applications.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent